Cas no 20299-15-4 (5-(Methoxycarbonylmethyl)-2-thiouridine)

5-(Methoxycarbonylmethyl)-2-thiouridine is a modified nucleoside derivative featuring a methoxycarbonylmethyl group at the 5-position and a thio substitution at the 2-position of the uracil base. This structural modification enhances its utility in nucleic acid research, particularly in studying RNA structure, dynamics, and interactions. The thio substitution improves base-pairing specificity and stability, while the methoxycarbonylmethyl moiety offers potential for further functionalization. This compound is valuable for probing RNA-protein interactions, designing thio-modified oligonucleotides, and investigating post-transcriptional modifications. Its unique properties make it suitable for applications in biochemistry, molecular biology, and medicinal chemistry, where precise control over nucleic acid behavior is required.
5-(Methoxycarbonylmethyl)-2-thiouridine structure
20299-15-4 structure
Product Name:5-(Methoxycarbonylmethyl)-2-thiouridine
CAS No:20299-15-4
MF:C12H16N2O7S
MW:332.329642295837
CID:1998745
PubChem ID:14367026
Update Time:2025-06-09

5-(Methoxycarbonylmethyl)-2-thiouridine Chemical and Physical Properties

Names and Identifiers

    • (4-oxo-1-beta-D-ribofuranosyl-2-thioxo-1,2,3,4-tetrahydro-pyrimidin-5-yl)-aceticacid ethyl ester
    • 2-thio-5-((methylcarboxy)methyl)uridine
    • 2-thio-5-uridine
    • 5-carbomethoxymethyl-2-thiouridine
    • 5-methoxycarbonylmethyl-2-thio-uridine
    • 5-methoxycarbonylmethyl-2-thiouridine
    • mcm5sU
    • SCHEMBL64611
    • DTXSID401277755
    • 5-(2-methoxy-2-oxoethyl)2-thiouridin
    • 20299-15-4
    • CHEBI:20597
    • J-013194
    • 5-(2-methoxy-2-oxoethyl)-1-(beta-D-ribofuranosyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
    • methyl 2-[1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-4-oxo-2-sulfanylidenepyrimidin-5-yl]acetate
    • mcm5s2U
    • 5-(Methoxycarbonylmethyl)-2-thiouridine
    • DA-70232
    • Q27109315
    • mcm(5)s(2)u
    • AS-86179
    • NM159492
    • Inchi: 1S/C12H16N2O7S/c1-20-7(16)2-5-3-14(12(22)13-10(5)19)11-9(18)8(17)6(4-15)21-11/h3,6,8-9,11,15,17-18H,2,4H2,1H3,(H,13,19,22)/t6-,8-,9-,11-/m1/s1
    • InChI Key: HLZXTFWTDIBXDF-PNHWDRBUSA-N
    • SMILES: S=C1NC(C(CC(=O)OC)=CN1[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O)=O

Computed Properties

  • Exact Mass: 332.06782203g/mol
  • Monoisotopic Mass: 332.06782203g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 524
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.9
  • Topological Polar Surface Area: 161Ų

5-(Methoxycarbonylmethyl)-2-thiouridine Pricemore >>

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Additional information on 5-(Methoxycarbonylmethyl)-2-thiouridine

Recent Advances in the Study of 5-(Methoxycarbonylmethyl)-2-thiouridine (CAS: 20299-15-4)

5-(Methoxycarbonylmethyl)-2-thiouridine (CAS: 20299-15-4) is a modified nucleoside that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in RNA therapeutics and drug development. Recent studies have focused on elucidating its biochemical properties, synthetic pathways, and therapeutic potential, particularly in the context of genetic disorders and viral infections. This research brief aims to provide a comprehensive overview of the latest findings related to this compound.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic routes for 5-(Methoxycarbonylmethyl)-2-thiouridine, highlighting its efficient production via a multi-step enzymatic and chemical synthesis process. The researchers emphasized the compound's stability under physiological conditions, making it a promising candidate for RNA-based therapeutics. The study also identified key intermediates in the synthesis pathway, which could facilitate large-scale production for clinical applications.

In another groundbreaking study, researchers investigated the role of 5-(Methoxycarbonylmethyl)-2-thiouridine in modulating RNA function. The findings, published in Nucleic Acids Research (2024), demonstrated that this modified nucleoside enhances the stability and translational efficiency of messenger RNA (mRNA) in vitro. This property is particularly valuable for mRNA vaccines and therapies, where the longevity and efficacy of RNA molecules are critical. The study also provided insights into the molecular interactions between the modified nucleoside and RNA polymerases, shedding light on its mechanism of action.

Further research has explored the therapeutic potential of 5-(Methoxycarbonylmethyl)-2-thiouridine in treating genetic disorders. A preclinical study conducted by a team at Harvard Medical School (2024) reported that the compound could effectively correct splicing defects in cells derived from patients with spinal muscular atrophy (SMA). The study utilized a novel delivery system to introduce the modified nucleoside into target cells, resulting in significant improvements in RNA splicing and protein expression. These findings suggest that 5-(Methoxycarbonylmethyl)-2-thiouridine could be a viable therapeutic agent for SMA and other splicing-related disorders.

Additionally, recent advancements in analytical techniques have enabled more precise characterization of 5-(Methoxycarbonylmethyl)-2-thiouridine. A study published in Analytical Chemistry (2023) employed high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy to elucidate the compound's structural and dynamic properties. These techniques provided detailed information about its conformational flexibility and interactions with biological macromolecules, which are essential for optimizing its therapeutic applications.

In conclusion, the latest research on 5-(Methoxycarbonylmethyl)-2-thiouridine (CAS: 20299-15-4) underscores its potential as a versatile tool in RNA therapeutics and drug development. From enhancing mRNA stability to correcting genetic defects, this modified nucleoside offers numerous opportunities for innovation in the field. Future studies should focus on optimizing its delivery mechanisms and evaluating its safety and efficacy in clinical settings. As the field of RNA therapeutics continues to evolve, 5-(Methoxycarbonylmethyl)-2-thiouridine is poised to play a pivotal role in advancing precision medicine.

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